Cas no 184241-00-7 (1,4,8,11-Tetraazacyclotetradecane-1,4,8-triacetic acid, triethyl ester)

• Product Name: 1,4,8,11-Tetraazacyclotetradecane-1,4,8-triacetic acid, triethyl ester
• CAS No: 184241-00-7
• MF: C₂₂H₄₂N₄O₆
• MW: 458.592086315155
• CID: 1378940
• Update Time: 2024-08-16

1,4,8,11-Tetraazacyclotetradecane-1,4,8-triacetic acid, triethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4,8,11-Tetraazacyclotetradecane-1,4,8-triacetic acid, triethyl ester
• 1,4,8,11-Tetraazacyclotetradecane-1,4,8-triacetic acid, 1,4,8-triethyl ester

• Inchi： 1S/C22H42N4O6/c1-4-30-20(27)17-24-12-8-13-26(19-22(29)32-6-3)16-15-25(18-21(28)31-5-2)11-7-9-23-10-14-24/h23H,4-19H2,1-3H3
• InChI Key： APGZKXGVFQQQGC-UHFFFAOYSA-N
• SMILES： N1(CC(OCC)=O)CCCNCCN(CC(OCC)=O)CCCN(CC(OCC)=O)CC1

Computed Properties

• Exact Mass: 458.31066

Experimental Properties

• Density: 1.042±0.06 g/cm3(Predicted)
• Boiling Point: 540.7±50.0 °C(Predicted)
• PSA: 100.65
• pka: 10.05±0.20(Predicted)